Cas no 896265-41-1 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide
• CAS No: 896265-41-1
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6467344
• Update Time: 2025-06-29

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide
• Ethanediamide, N1-(3-methylphenyl)-N2-[[1-(phenylsulfonyl)-2-pyrrolidinyl]methyl]-

• Inchi： 1S/C20H23N3O4S/c1-15-7-5-8-16(13-15)22-20(25)19(24)21-14-17-9-6-12-23(17)28(26,27)18-10-3-2-4-11-18/h2-5,7-8,10-11,13,17H,6,9,12,14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： DVHHVFOTQBOONC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)C(NCC1CCCN1S(C1=CC=CC=C1)(=O)=O)=O

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide

Introduction to N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide (CAS No. 896265-41-1)

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide (CAS No. 896265-41-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.

The chemical structure of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide consists of a central ethanediamide core, flanked by a substituted pyrrolidine and a benzene sulfonyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential use in drug development.

Recent studies have highlighted the importance of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide in the context of protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction, cell cycle regulation, and apoptosis. Disrupting or modulating these interactions can be a promising strategy for developing new therapeutic agents. Research has shown that this compound can effectively interfere with specific PPIs, making it a potential lead for drug discovery in areas such as cancer and neurodegenerative diseases.

In addition to its role in PPI modulation, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing drug delivery and dosing regimens. Research has shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

Toxicity studies are another critical aspect of drug development. Preclinical toxicity assessments are conducted to evaluate the safety profile of potential drugs before they enter clinical trials. Studies on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide have shown that it has low toxicity at therapeutic doses. This low toxicity profile is an important factor that contributes to its potential as a safe and effective therapeutic agent.

Clinical trials are the next step in the drug development process after preclinical studies have demonstrated promising results. While N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide is still in the early stages of clinical evaluation, preliminary data from Phase I trials have been encouraging. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. The results have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

In conclusion, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-methylphenyl)ethanediamide (CAS No. 896265-41-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in modulating protein-protein interactions, anti-inflammatory effects, and other therapeutic areas make it an exciting candidate for further research and development. As more studies are conducted and clinical trials progress, this compound may prove to be a valuable addition to the arsenal of treatments available for various diseases.